2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione synthesis
2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione synthesis
An In-Depth Technical Guide to the Synthesis of 2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
Abstract
This guide provides a comprehensive technical overview of the synthesis, purification, and characterization of 2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, a key N-methyliminodiacetic acid (MIDA) boronate. Organoboron compounds are foundational to modern synthetic methodologies, yet the inherent instability and challenging purification of many boronic acids limit their potential.[1][2] The MIDA ligand serves as a robust protecting group, reversibly transforming boronic acids into exceptionally stable, crystalline, and chromatography-compatible derivatives.[3][4] This document details the strategic synthesis of the cyclopropylboronic acid precursor, followed by its condensation with MIDA. We will explore the causality behind experimental choices, provide detailed, field-proven protocols, and discuss the applications of the title compound in iterative cross-coupling strategies central to contemporary drug discovery and materials science.
Introduction: The Strategic Value of MIDA Boronates
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of carbon-carbon bond formation, but its reliance on boronic acids is not without challenges. Many boronic acids are unstable, prone to decomposition, and difficult to purify, complicating their storage and use in multi-step syntheses. The development of N-methyliminodiacetic acid (MIDA) boronates by the Burke group revolutionized this landscape.
By chelating the boronic acid, the MIDA ligand rehybridizes the boron center from a reactive sp² trigonal planar geometry to a more stable sp³ tetrahedral state. This structural change confers remarkable properties:
-
Bench-top Stability: MIDA boronates are typically free-flowing, crystalline solids that are stable to air and moisture indefinitely.[3][4]
-
Chromatographic Compatibility: Unlike most boronic acids, MIDA boronates are universally compatible with silica gel chromatography, enabling facile purification and reaction monitoring.[3]
-
Reversibly Attenuated Reactivity: The MIDA group acts as a protective shield, rendering the boronate unreactive under standard anhydrous cross-coupling conditions.[3] This protection is readily cleaved under mild aqueous basic conditions to regenerate the free boronic acid in situ.[4][5]
The cyclopropyl motif is a highly sought-after structural element in medicinal chemistry, valued for its ability to introduce conformational rigidity and modulate metabolic stability.[6][7] Therefore, 2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is a critical building block, enabling the controlled incorporation of the cyclopropyl group in complex syntheses.
Retrosynthetic Strategy
The synthesis of the target MIDA boronate is conceptually straightforward, relying on the formation of two ester linkages and a dative bond between the nitrogen of N-methyliminodiacetic acid (MIDA) and the boron atom of cyclopropylboronic acid. The retrosynthetic analysis reveals the two key precursors required for this transformation.
Figure 1: Retrosynthetic analysis of the target MIDA boronate.
Part I: Synthesis of Key Precursors
Cyclopropylboronic Acid
The primary challenge in this synthesis is the preparation of high-purity cyclopropylboronic acid. The most reliable and scalable methods involve the reaction of an organometallic cyclopropyl species with a trialkyl borate at low temperatures.[6][8][9] The use of a Grignard reagent is often preferred over an organolithium species for its operational simplicity and improved safety profile at scale.
The critical parameter in this step is maintaining a very low temperature (typically -78 °C). This is essential to minimize side reactions, particularly the self-coupling of the reactive cyclopropyl nucleophile.[8]
Figure 3: Experimental workflow for MIDA boronate synthesis.
Experimental Protocol: Synthesis of 2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
-
Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus topped with a reflux condenser, add cyclopropylboronic acid (1.0 eq.) and N-methyliminodiacetic acid (1.05 eq.). [3]2. Solvents: Add the appropriate solvents. A common system is a mixture of toluene and DMSO (e.g., 10:1 v/v). The toluene forms an azeotrope with water, while DMSO aids in dissolving the MIDA. [3]3. Reaction: Heat the mixture to reflux (typically 110-120 °C). Water will begin to collect in the Dean-Stark trap.
-
Monitoring: Continue heating until no more water is collected and TLC analysis (e.g., using ethyl acetate/acetone as eluent) indicates full consumption of the starting boronic acid. The reaction typically takes 2-4 hours.
-
Isolation: Allow the reaction mixture to cool to room temperature. The method of isolation depends on the solvent system and product solubility. If the product crystallizes upon cooling, it can be isolated by filtration. Otherwise, the solvent can be removed under reduced pressure to yield the crude product.
Part III: Purification and Characterization
Purification Strategy
The unique physical properties of MIDA boronates make their purification significantly more straightforward than their boronic acid counterparts. [3]* Crystallization: MIDA boronates are highly crystalline solids. A generally effective method involves dissolving the crude material in a minimal amount of a polar solvent like acetone, followed by the slow addition of a less polar solvent such as diethyl ether or hexanes to induce precipitation of the pure product. [3][10]* Silica Gel Chromatography: The title compound is stable to silica gel. A suitable eluent system, such as ethyl acetate/acetone or dichloromethane/methanol, can be used for column chromatography. [3]It is important not to leave MIDA boronates in alcoholic solvents for extended periods, as decomposition can occur. [3]
Analytical Characterization
The purified product should be characterized using standard analytical techniques to confirm its identity and purity.
-
¹H NMR: Expect characteristic signals for the cyclopropyl protons (multiplets in the upfield region, ~0.5-1.0 ppm), the N-methyl group (singlet, ~2.8 ppm), and the diastereotopic methylene protons of the MIDA backbone (a pair of doublets, ~3.5-4.5 ppm).
-
¹³C NMR: Signals corresponding to the cyclopropyl carbons, the N-methyl carbon, the methylene carbons, and the carbonyl carbons (~170 ppm) should be observed.
-
¹¹B NMR: A single broad peak characteristic of a tetracoordinate boron atom is expected.
-
High-Resolution Mass Spectrometry (HRMS): The observed mass should match the calculated exact mass for the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺).
Application in Iterative Cross-Coupling
The primary utility of 2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is as a stable, handleable precursor for the cyclopropyl boronic acid functionality in Suzuki-Miyaura cross-coupling reactions. The MIDA protection allows it to be carried through multiple synthetic steps that would otherwise be incompatible with a free boronic acid. [2][3]When its reactivity is required, a simple deprotection step unmasks the boronic acid for the subsequent coupling.
Figure 4: The protection-deprotection cycle for MIDA boronates in synthesis.
This protection/deprotection strategy is the foundation of iterative cross-coupling (ICC), a powerful platform for the automated synthesis of complex small molecules from a collection of bifunctional building blocks. [3][4][11]
Conclusion
The synthesis of 2-Cyclopropyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is a robust and enabling process that transforms a potentially unstable boronic acid into a versatile and dependable building block. By understanding the rationale behind the low-temperature boration of the precursor and the dehydrative conditions of the MIDA condensation, researchers can reliably access this valuable reagent. The exceptional stability, ease of purification, and reversibly masked reactivity of this MIDA boronate make it an indispensable tool for professionals in drug development and advanced organic synthesis, facilitating the construction of complex molecules with precision and efficiency.
References
-
Aich, D., Kumar, P., Ghorai, D., Das, K. K., & Panda, S. (2022). Recent Advances in the Synthesis and Reactivity of MIDA Boronates. Chemical Communications, 58(96), 13298-13316. [Link]
-
Aich, D., Kumar, P., Ghorai, D., Das, K. K., & Panda, S. (2022). Recent advances in the synthesis and reactivity of MIDA boronates. Organic and Biomolecular Chemistry, 20(48), 9475-9493. [Link]
-
Gillis, E. P., & Burke, M. D. (2009). Iterative Cross-Coupling with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis. Aldrichimica Acta, 42(1), 17-27. [Link]
-
Knapp, D. M., Gillis, E. P., & Burke, M. D. (2011). A General Solution for Unstable Boronic Acids: N-Methyliminodiacetic Acid (MIDA) Anhydride. Organic Syntheses, 88, 27-37. [Link]
-
Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A Mild Method for Making MIDA Boronates. Organic Letters, 11(13), 2848–2851. [Link]
-
Aich, D., et al. (2022). Recent Advances in the Synthesis and Reactivity of MIDA Boronates. ResearchGate. [Link]
-
Lee, S. J., Gray, E. E., & Burke, M. D. (2010). A general method for synthesis of 2-heterocyclic N-methyliminodiacetic acid boronates. Organic Letters, 12(10), 2342–2345. [Link]
-
Chem-Station. (2016). Protecting Groups for Boronic Acids. Retrieved from [Link]
-
Li, J., Grillo, A. S., & Burke, M. D. (2015). From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks. Accounts of Chemical Research, 48(8), 2297–2307. [Link]
- Burke, M. D., et al. (2016). Apparatus and Methods for the Automated Synthesis of Small Molecules. U.S.
-
Knapp, D. M., et al. (2012). General Methods for Synthesis of N-Methyliminodiacetic Acid Boronates from Unstable ortho-Phenolboronic Acids. ResearchGate. [Link]
- CN101863912A. (2010). Preparation method of cyclopropylboronic acid.
-
Adachi, S., et al. (2015). Condensation-Driven Assembly of Boron-Containing Bis(heteroaryl) Motifs Using a Linchpin Approach. Organic Letters, 17(22), 5594–5597. [Link]
-
Churches, Q. I., & Hutton, C. A. (2016). Introduction, Interconversion and Removal of Boron Protecting Groups. ACS Symposium Series, 1236, 1-28. [Link]
-
Choukroun, G., & Chavant, P. Y. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 43(33), 5817-5819. [Link]
-
Simon, P. M., et al. (2023). Protection of Boronic Acids Using a Tridentate Aminophenol ONO Ligand for Selective Suzuki-Miyaura Coupling. The Journal of Organic Chemistry, 88(3), 1590-1599. [Link]
-
Lee, S. J., Gray, E. E., & Burke, M. D. (2010). General Method for Synthesis of 2-Heterocyclic N-Methyliminodiacetic Acid Boronates. Organic Letters, 12(10), 2342-2345. [Link]
-
Jouffroy, M., et al. (2016). Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis. Proceedings of the National Academy of Sciences, 113(42), 11732-11737. [Link]
-
Simon, P. M., et al. (2023). Protection of Boronic Acids Using a Tridentate Aminophenol ONO Ligand for Selective Suzuki–Miyaura Coupling. The Journal of Organic Chemistry, 88(3), 1590–1599. [Link]
- CN102757455A. (2012). Preparation method of cyclopropylboronic acid.
-
Cohen, A., et al. (2021). 2-Cyclopropyl-6-phenyl-2,3-dihydrothieno[3,2-d]d[1][12]iazaborinin-4(1H)-one. Molbank, 2021(2), M1221. [Link]
-
MySkinRecipes. (n.d.). 2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione. Retrieved from [Link]
- WO2010018211A1. (2010). Cyclopropyl- and cyclobutyl-dioxazaborocane or dioxazaborecane derivatives.
-
Gemoets, H. P. L., et al. (2016). Automated library synthesis of cyclopropyl boronic esters with diazomethane in a tube in tube flow reactor. Organic & Biomolecular Chemistry, 14(24), 5564-5569. [Link]
-
Dhangar, A., et al. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. Pharmaceuticals, 15(1), 95. [Link]
-
Pilco-Guano, L., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(19), 5855. [Link]
-
Nagafuji, P., et al. (2007). Discovery of +(2-{4-[2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethoxy]phenyl}-cyclopropyl)acetic acid as potent and selective alphavbeta3 inhibitor: design, synthesis, and optimization. Bioorganic & Medicinal Chemistry, 15(10), 3390-3412. [Link]
Sources
- 1. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 2. researchgate.net [researchgate.net]
- 3. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
- 5. Organic Syntheses Procedure [orgsyn.org]
- 6. audreyli.com [audreyli.com]
- 7. Discovery of +(2-{4-[2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethoxy]phenyl}-cyclopropyl)acetic acid as potent and selective alphavbeta3 inhibitor: design, synthesis, and optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. CN101863912A - Preparation method of cyclopropylboronic acid - Google Patents [patents.google.com]
- 9. CN102757455A - Preparation method of cyclopropylboronic acid - Google Patents [patents.google.com]
- 10. US20160207943A1 - Apparatus and Methods for the Automated Synthesis of Small Molecules - Google Patents [patents.google.com]
- 11. From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Recent advances in the synthesis and reactivity of MIDA boronates [ouci.dntb.gov.ua]

